{1-[(5-chlorothiophen-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanamine

Specification

• CAS No.: 1248956-11-7
• Molecular Formula: C8H9ClN4S
• Molecular Weight: 228.7 g/mol
• IUPAC Name: [1-[(5-chlorothiophen-2-yl)methyl]triazol-4-yl]methanamine
• Standard InChI: InChI=1S/C8H9ClN4S/c9-8-2-1-7(14-8)5-13-4-6(3-10)11-12-13/h1-2,4H,3,5,10H2
• Standard InChI Key: ULNJWCMYLJVHBT-UHFFFAOYSA-N
• SMILES: C1=C(SC(=C1)Cl)CN2C=C(N=N2)CN
• Canonical SMILES: C1=C(SC(=C1)Cl)CN2C=C(N=N2)CN

Introduction

{1-[(5-chlorothiophen-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanamine is a heterocyclic compound that belongs to the triazole family. It features a unique structure with a thiophene ring substituted at the 5-position with chlorine, linked to a triazole moiety via a methyl group. This compound is of interest due to its potential applications in biochemical and pharmaceutical fields.

Synthesis and Reactivity

The synthesis of {1-[(5-chlorothiophen-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanamine typically involves the reaction of appropriate precursors under controlled conditions. Common methods include click chemistry reactions, which are often optimized to achieve high yields. The compound's reactivity is influenced by its functional groups, allowing it to participate in various chemical reactions under specific conditions.

Potential Applications

Given its structural uniqueness, {1-[(5-chlorothiophen-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanamine is a candidate for various biochemical applications. Compounds with similar structures have shown significant biological activity, including antimicrobial and antifungal properties. Further research into its mechanism of action could elucidate its therapeutic potential.

Structural Insights

Crystallographic studies could provide valuable insights into the three-dimensional arrangement of atoms within the compound, which is crucial for understanding its interaction with biological targets.